4''-Deoxyterprenin
Overview
Description
4''-Deoxyterprenin is a natural product found in Aspergillus candidus with data available.
Scientific Research Applications
Cytotoxic Activity Against Cancer Cells : 4''-Deoxyterprenin, along with other related compounds, was isolated from the marine-derived fungus Aspergillus candidus and demonstrated cytotoxic activity against human epidermoid carcinoma KB cells. This suggests potential applications in cancer research and therapy (Wei et al., 2007).
Drug Uptake and Cytotoxicity in Lung Tumor Cells : In a study comparing 4'-Deoxydoxorubicin (a related compound) and Adriamycin, it was found that 4'-Deoxydoxorubicin had a greater rate and degree of uptake by human non-small cell lung tumor cells, impacting cytotoxicity. This suggests potential implications in drug delivery and efficacy in lung cancer treatment (Kerr et al., 1986).
Anti-Mycobacterial Activity : 4-Deoxybostrycin and Nigrosporin, derived from the Mangrove endophytic fungus and related to 4'-Deoxyterprenin, showed inhibitory effects against mycobacteria, including multidrug-resistant Mycobacterium tuberculosis strains. This highlights the potential of these compounds in developing new anti-mycobacterial therapies (Wang et al., 2013).
Intracellular Drug Distribution in Cancer Treatment : Another study on 4'-Deoxydoxorubicin showed differences in intracellular distribution compared to Adriamycin, with implications for understanding the modes of action of anticancer drugs (Kerr et al., 1986).
Regulation of Terpenoid Metabolism in Plants : Plant growth retardants, including compounds related to 4''-Deoxyterprenin, provide insights into the regulation of terpenoid metabolism, which is crucial in understanding plant growth and development (Grossmann, 1990).
Synthesis and Modification of Nucleosides : Research on the synthesis of 4'-substituted nucleosides, which includes compounds similar to 4''-Deoxyterprenin, has been pivotal in developing therapeutic agents, diagnostic tools, and molecular probes (Betson et al., 2014).
Transcription of Modified DNA Templates : A study on the transcription of 4'-thioDNA templates to natural RNA, which are chemically modified nucleic acids including 4'-thionucleosides related to 4''-Deoxyterprenin, sheds light on the potential use of these compounds in synthetic biology and genetic studies (Maruyama et al., 2015).
properties
Product Name |
4''-Deoxyterprenin |
|---|---|
Molecular Formula |
C25H26O5 |
Molecular Weight |
406.5 g/mol |
IUPAC Name |
2-[3-hydroxy-4-(3-methylbut-2-enoxy)phenyl]-3,6-dimethoxy-5-phenylphenol |
InChI |
InChI=1S/C25H26O5/c1-16(2)12-13-30-21-11-10-18(14-20(21)26)23-22(28-3)15-19(25(29-4)24(23)27)17-8-6-5-7-9-17/h5-12,14-15,26-27H,13H2,1-4H3 |
InChI Key |
YCBXUIGXLWHDKF-UHFFFAOYSA-N |
Canonical SMILES |
CC(=CCOC1=C(C=C(C=C1)C2=C(C=C(C(=C2O)OC)C3=CC=CC=C3)OC)O)C |
synonyms |
4''-deoxyterprenin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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